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Compound of Interest

Compound Name: Adipic Acid

Cat. No.: B1664381 Get Quote

This guide provides an in-depth overview of the synthesis of adipic acid, a crucial dicarboxylic

acid primarily used in the production of nylon. The following sections detail the common

laboratory-scale synthesis methods from cyclohexene and cyclohexanol, targeting an audience

of researchers, scientists, and drug development professionals who may be revisiting or

adapting these fundamental organic chemistry experiments. This document outlines the

reaction mechanisms, provides detailed experimental protocols, and presents key quantitative

data in a structured format.

Synthesis of Adipic Acid from Cyclohexene
The oxidation of cyclohexene to adipic acid is a classic example of oxidative cleavage of a

carbon-carbon double bond. A strong oxidizing agent, such as potassium permanganate

(KMnO₄) under acidic conditions, is typically employed for this transformation.

Reaction Mechanism
The reaction proceeds through a two-stage mechanism. Initially, the cyclohexene double bond

reacts with potassium permanganate in a syn-addition to form a cyclic manganate ester

intermediate. This intermediate is then hydrolyzed to yield cis-cyclohexane-1,2-diol. Under

harsh conditions (e.g., heat and acidic pH), the diol undergoes further oxidation. This second

stage involves the cleavage of the carbon-carbon bond of the diol, which ultimately forms

adipic acid after a series of oxidation steps on the resulting aldehydes.[1][2][3]
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Mechanism of Cyclohexene Oxidation

Experimental Protocol
The following protocol is a representative procedure for the synthesis of adipic acid from

cyclohexene.

Reaction Setup: In a 250 mL Erlenmeyer flask, combine 50 mL of water, 2 mL of

cyclohexene, and 8.4 g of potassium permanganate.[4]

Reaction Execution: Stopper the flask loosely and swirl the mixture vigorously. The reaction

is exothermic, and the temperature should rise to between 35°C and 40°C.[4] If the reaction

does not initiate, gentle warming on a steam bath may be required.[4] Continue to swirl the

flask frequently for approximately 20 minutes.[4]
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Workup: After the reaction period, filter the mixture through a Büchner funnel to remove the

manganese dioxide precipitate.[4] Wash the filter cake with two 10 mL portions of hot 1%

sodium hydroxide solution to ensure all the product is collected in the filtrate.[4]

Isolation and Purification: Concentrate the filtrate by boiling until the volume is reduced to

about 10 mL.[4] Cool the solution in an ice-water bath and acidify to a pH of approximately 1

by the dropwise addition of concentrated hydrochloric acid.[4] The adipic acid will precipitate

as white crystals. Collect the crystals by vacuum filtration and recrystallize from a minimal

amount of boiling water.[4]

Drying and Characterization: Dry the purified crystals and determine the melting point and

yield.

Quantitative Data
Parameter Value Reference

Starting Material Cyclohexene [4]

Oxidizing Agent
Potassium Permanganate

(KMnO₄)
[4]

Theoretical Yield
Dependent on starting

quantities
N/A

Melting Point of Adipic Acid 151.5-153.2 °C [5]

Synthesis of Adipic Acid from Cyclohexanol
An alternative and common laboratory synthesis of adipic acid involves the oxidation of

cyclohexanol. This method typically utilizes nitric acid as the oxidizing agent, often in the

presence of a catalyst.

Reaction Mechanism
The oxidation of cyclohexanol to adipic acid is a multi-step process. The secondary alcohol,

cyclohexanol, is first oxidized to its corresponding ketone, cyclohexanone. The cyclohexanone

then undergoes further oxidation, which involves ring-opening to form the dicarboxylic acid,
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adipic acid.[6][7] The reaction with nitric acid can produce nitrogen dioxide gas as a byproduct.

[8]

Oxidation of Cyclohexanol to Adipic Acid
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Mechanism of Cyclohexanol Oxidation

Experimental Protocol
The following is a typical procedure for the synthesis of adipic acid from cyclohexanol.

Reaction Setup: In a fume hood, place 1 cm³ of 5 M nitric acid in a test tube and heat it in a

water bath to 80-90 °C.[9]

Reaction Execution: Carefully add six drops of cyclohexanol to the heated nitric acid.[9] The

reaction will produce brown fumes of nitrogen dioxide.[9] Allow the reaction to proceed for 10

minutes in the water bath.[9]

Isolation and Purification: Remove the test tube from the water bath and allow it to cool to

room temperature. Further cool the solution in an ice bath to induce crystallization of the

adipic acid.[9]
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Drying and Characterization: Collect the crystals by filtration, wash them with a small amount

of cold deionized water, and allow them to dry.[9] Determine the melting point of the product.

For a larger scale preparation, a three-necked flask equipped with a reflux condenser and a

dropping funnel is recommended.[8] Approximately 13 g of cyclohexanol can be added

dropwise to 40 mL of 67% nitric acid containing a catalytic amount (around 0.05 g) of

ammonium metavanadate.[8] After the addition is complete, the mixture is refluxed for about 15

minutes.[8] The workup and purification follow a similar procedure of cooling, crystallization,

and recrystallization.[8]

Quantitative Data
Parameter Value Reference

Starting Material Cyclohexanol [8][9]

Oxidizing Agent Nitric Acid (HNO₃) [8][9]

Catalyst (optional) Ammonium Metavanadate [8][10]

Reaction Temperature 65-70 °C or 80-90 °C [9][10]

Melting Point of Adipic Acid 152 °C [9]

Experimental Workflow
The general workflow for the synthesis, purification, and characterization of adipic acid is

depicted below.
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General Experimental Workflow for Adipic Acid Synthesis
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Adipic Acid Synthesis Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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